2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide

• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31 g/mol
• IUPAC Name: 2-oxo-N-pyridin-3-yl-1,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C13H11N3O3S/c17-13-7-9-6-11(3-4-12(9)15-13)20(18,19)16-10-2-1-5-14-8-10/h1-6,8,16H,7H2,(H,15,17)
• InChI Key: MKASWQMZNQTSBD-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)S(=O)(=O)NC3=CN=CC=C3)NC1=O

Description

2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide is a useful research compound. Its molecular formula is C13H11N3O3S and its molecular weight is 289.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 5-chlorosulfonyl-2-oxindole (3 g) and 3-aminopyridine (1.46 g) in pyridine (15 mL) was stirred at room temperature for overnight at which time the brown color solid was present. The precipitate was filtered, washed with ethanol and dried under vacuum to yield 1.4 g (38%) of 2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid pyridin-3-ylamide.